Cas no 2138221-57-3 (5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde)

• Product Name: 5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde
• CAS No: 2138221-57-3
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 6268734
• PubChem ID: 165449269
• Update Time: 2024-01-10

5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[3-(methylsulfanyl)phenyl]pyridine-3-carbaldehyde
• EN300-716036
• 2138221-57-3
• 5-[3-(Methylsulfanyl)phenyl]pyridine-3-carbaldehyde

• Inchi： 1S/C13H11NOS/c1-16-13-4-2-3-11(6-13)12-5-10(9-15)7-14-8-12/h2-9H,1H3
• InChI Key： IURZVOSGBNPXFJ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 229.05613515g/mol
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.3Ų